6-(Trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 6-(trifluoromethyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H9F3O/c12-11(13,14)8-4-5-9-7(6-8)2-1-3-10(9)15/h4-6H,1-3H2
• InChI Key: UHPCUZXSDJQOPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)C(F)(F)F)C(=O)C1
• Molecular Formula: C11H9F3O
• DSSTOX Substance ID: DTXSID10565337
• Molecular Weight: 214.18 g/mol
• CAS RN: 62620-71-7

Description

Synthesis Analysis

The trifluoromethyl group is often introduced into diverse skeletons through photoredox-catalyzed radical trifluoromethylation. This process involves the use of well-known ruthenium (II) polypyridine complexes and the relevant iridium (III) cyclometalated derivatives. Trifluoromethyl sulfonyl chloride (CF3SO2Cl1b) has been known as a useful source for the CF3 radical.

Molecular Structure Analysis

The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Chemical Reactions Analysis

The trifluoromethyl group is often introduced into diverse skeletons through photoredox-catalyzed radical trifluoromethylation. This process involves the use of well-known ruthenium (II) polypyridine complexes and the relevant iridium (III) cyclometalated derivatives. Trifluoromethyl sulfonyl chloride (CF3SO2Cl1b) has been known as a useful source for the CF3 radical.

Physical And Chemical Properties Analysis

There is limited specific information available about the physical and chemical properties of "6-(Trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one".

Scientific Research Applications

Photoredox Catalysis

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Trifluoromethylation

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Pharmaceutical Applications

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Agrochemical Applications

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Synthesis of α-Trifluoromethylstyrenes

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Transition Metal-Catalyzed Cycloaddition Reactions

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Mechanism of Action

The mechanism of action of trifluoromethyl-containing compounds often involves the generation of the trifluoromethyl radical based on photoredox processes. The photoredox catalysis is attributed to the excited state of photoredox catalysts (*PC) generated by irradiation of visible light, which is able to serve not only as a 1e-oxidant but also as a 1e-reductant.

Future Directions

The development of new methodologies for efficient and selective introduction of CF3 groups into diverse skeletons has become an active and hot topic in synthetic chemistry. The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. Therefore, the study and application of “6-(Trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one” and similar compounds could be a promising direction for future research.